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Compound of Interest

Compound Name: TRFS-red

Cat. No.: B8210230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal

of TRFS-red, a red fluorescent probe selective for thioredoxin reductase (TrxR). Adherence to

these procedures is critical for ensuring laboratory safety and maintaining experimental

integrity.

I. Personal Protective Equipment (PPE)
When handling TRFS-red in its solid form or in solution, the following personal protective

equipment is mandatory to minimize exposure and ensure safety.[1][2][3][4]
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times to

protect from splashes. Should

be compliant with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Hand Protection Chemical-Resistant Gloves

Nitrile or latex gloves should

be worn. Inspect for tears or

holes before use. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat

A full-length lab coat is

required to protect skin and

clothing from potential spills.

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

stock solutions should be

performed in a certified

chemical fume hood to avoid

inhalation of any airborne

particles.

II. Operational Plan: Handling and Experimental Protocol
A. Storage and Handling

Storage of Solid Compound: Store TRFS-red solid at 4°C, sealed away from moisture and

light.[5]

Storage of Stock Solutions: Prepare stock solutions in a suitable solvent (e.g., DMSO).

Aliquot and store at -20°C for up to one month or -80°C for up to six months. Avoid repeated

freeze-thaw cycles.
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General Handling: Avoid inhalation, and contact with skin and eyes. Use only in well-

ventilated areas, preferably within a fume hood.

B. Experimental Protocol: Live Cell Imaging

This protocol provides a general guideline for using TRFS-red to image thioredoxin reductase

in live cells. Optimization may be required for specific cell types and experimental conditions.

Materials:

TRFS-red

Anhydrous Dimethyl Sulfoxide (DMSO)

Cell culture medium

Phosphate-Buffered Saline (PBS)

Live cells seeded on a suitable imaging dish or plate

Fluorescence microscope with appropriate filters

Procedure:

Stock Solution Preparation:

In a chemical fume hood, prepare a 1 mM stock solution of TRFS-red in anhydrous

DMSO.

Vortex briefly to ensure the compound is fully dissolved.

Store the stock solution in aliquots at -20°C or -80°C, protected from light.

Cell Preparation:

Culture cells to the desired confluency on a glass-bottom dish or chamber slide suitable

for fluorescence microscopy.

Staining:
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Dilute the TRFS-red stock solution in pre-warmed cell culture medium to a final working

concentration of 1 µM.

Remove the existing medium from the cells and replace it with the TRFS-red-containing

medium.

Incubate the cells for 30-120 minutes at 37°C in a CO2 incubator. The optimal incubation

time may vary depending on the cell line.

Imaging:

After incubation, gently wash the cells two to three times with pre-warmed PBS or fresh

culture medium to remove any unbound probe.

Add fresh, pre-warmed medium or PBS to the cells for imaging.

Image the cells using a fluorescence microscope. TRFS-red has a maximal absorption at

approximately 530 nm. Use appropriate filter sets for red fluorescence.

III. Disposal Plan
Proper disposal of TRFS-red and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Solid TRFS-red

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations for chemical

waste disposal.

Contaminated Solutions

Collect all solutions containing TRFS-red in a

designated hazardous waste container. Do not

pour down the drain. The container should be

clearly labeled with the contents.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Contaminated PPE (e.g., gloves)

Remove gloves and other disposable PPE and

place them in the appropriate solid hazardous

waste stream.

IV. Spill and Emergency Procedures
Minor Spill:

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material and place it in a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with a suitable solvent (e.g., ethanol) and then with soap and water.

Major Spill:

Evacuate the area and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Eye Contact:
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Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact:

Immediately wash the affected area with soap and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical attention.

Inhalation:

Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion:

Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical

attention.

Visual Workflow Guides
The following diagrams illustrate the key procedural workflows for handling TRFS-red.
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TRFS-red Handling and Preparation Workflow

Preparation

Start: Obtain TRFS-red Solid

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Weigh Solid TRFS-red

Dissolve in Anhydrous DMSO
to Prepare Stock Solution

Aliquot Stock Solution

Store Aliquots at -20°C or -80°C
Protected from Light

Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for the safe preparation of TRFS-red stock solution.
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TRFS-red Waste Disposal Workflow

Disposal

Generate TRFS-red Waste
(Solid, Liquid, Contaminated Materials)

Segregate Solid Waste
(Unused compound, contaminated labware, PPE)

Segregate Liquid Waste
(Used staining solutions, washes)

Place in Labeled
Solid Hazardous Waste Container

Place in Labeled
Liquid Hazardous Waste Container

Securely Seal Containers

Arrange for Pickup by
Environmental Health & Safety (EHS)

Waste Disposed Compliantly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-163807/22-SLF-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-17369B/Tirofiban-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15976/P7C3-SDS-MedChemExpress.pdf
https://www.osha.gov/personal-protective-equipment
https://www.osha.gov/personal-protective-equipment
https://www.medchemexpress.com/trfs-red.html
https://www.benchchem.com/product/b8210230#personal-protective-equipment-for-handling-trfs-red
https://www.benchchem.com/product/b8210230#personal-protective-equipment-for-handling-trfs-red
https://www.benchchem.com/product/b8210230#personal-protective-equipment-for-handling-trfs-red
https://www.benchchem.com/product/b8210230#personal-protective-equipment-for-handling-trfs-red
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8210230?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

